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Introduction

Sodium lonophore lll, also known by its synonym ETH 2120 and the chemical name N,N',N"-
Triheptyl-N,N',N"-trimethyl-4,4',4"-propylidynetris(3-oxabutyramide), is a synthetic neutral
ionophore with a high selectivity for sodium ions (Na*).[1][2] As a lipophilic molecule, it is
capable of forming a complex with sodium ions and transporting them across lipid membranes,
a function that has led to its widespread use in the fabrication of sodium-selective electrodes
for the precise measurement of sodium ion activity in biological fluids such as blood, plasma,
and serum.[1][3][4] This technical guide provides a comprehensive overview of the core
biophysical properties of Sodium lonophore lll, including its mechanism of action, available
guantitative data, and detailed experimental protocols for its characterization.

Core Biophysical Properties

Sodium lonophore llI's primary function is to act as a mobile carrier for sodium ions across
hydrophobic barriers like cell membranes or the polymeric membranes of ion-selective
electrodes. Its molecular structure is specifically designed to create a hydrophilic cavity that
selectively binds Na*, while the exterior of the molecule remains lipophilic, allowing it to diffuse
through the lipid bilayer.
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The following tables summarize the known chemical and biophysical properties of Sodium
lonophore lll. It is important to note that while its application in sodium sensing is well-
documented, specific quantitative data on its ion selectivity and transport kinetics are not
extensively available in publicly accessible literature.

Table 1: Chemical and Physical Properties of Sodium lonophore Il

Property Value Reference

N,N',N"-Triheptyl-N,N',N"-
trimethyl-4,4',4"-

Chemical Name ) ) N/A
propylidynetris(3-

oxabutyramide)

Synonym ETH 2120

CAS Number 81686-22-8
Molecular Formula C34H52N204
Molecular Weight 552.79 g/mol
Appearance Crystalline solid

Soluble in Chloroform (10

Solubilit
Y mg/ml) and DMSO (3 mg/mL)

Table 2: Potentiometric Selectivity Coefficients (logKpotNa,M)

Quantitative data for the potentiometric selectivity coefficients of Sodium lonophore Il for Na*
over other physiologically relevant cations such as K+, Ca2*, and Mg2* are not readily available
in the reviewed literature. The primary application in Na*-selective electrodes strongly implies a
high selectivity for Na*.

Table 3: lon Binding and Transport Kinetics

Specific quantitative data regarding the binding constant (logK) of Sodium lonophore Il for
Nat* and its membrane transport kinetics (e.g., transport rate, turnover number) are not readily
available in the reviewed literature.
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Mechanism of Action: Mobile lon Carrier

Sodium lonophore Il functions as a mobile ion carrier, facilitating the transport of sodium ions
across a lipid membrane down their electrochemical gradient. The process can be described in
the following steps:

Complexation: The ionophore, present at the membrane interface, binds a sodium ion from
the aqueous phase.

» Translocation: The lipophilic ionophore-Na* complex diffuses across the hydrophobic core of
the membrane.

» Decomplexation: On the opposite side of the membrane, the ionophore releases the sodium
ion into the aqueous phase.

e Return: The free ionophore then diffuses back to the original side of the membrane to repeat
the cycle.
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Caption: Mechanism of Sodium lonophore Il as a mobile ion carrier.
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Experimental Protocols
Fabrication of a Sodium-Selective Electrode Membrane

This protocol describes the preparation of a polymeric membrane for a sodium-selective
electrode using Sodium lonophore lIl.

Materials:

e Sodium lonophore Il (ETH 2120)

o Bis(1-butylpentyl) adipate (Plasticizer)

e Poly(vinyl chloride) (PVC), high molecular weight
o Tetrahydrofuran (THF), anhydrous

Procedure:

o Prepare the membrane cocktail: In a clean, dry glass vial, dissolve the following components
in a minimal amount of anhydrous THF:

o 1.00 wt% Sodium lonophore Il
o 66.00 wt% Bis(1-butylpentyl) adipate
o 33.00 wt% Poly(vinyl chloride)

e Casting the membrane: Pour the homogenous cocktail into a glass ring placed on a clean,
flat glass plate.

e Solvent evaporation: Allow the THF to evaporate slowly in a dust-free environment for
approximately 24 hours.

e Membrane conditioning: Once the membrane is formed, carefully peel it from the glass plate.
Cut a small disc and mount it in an electrode body. Condition the membrane by soaking it in
a 0.1 M NaCl solution for at least 4 hours before use.
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Caption: Workflow for fabricating a sodium-selective electrode membrane.

Measurement of Sodium lon Concentration using an lon-
Selective Electrode

This protocol outlines the general steps for measuring Na* concentration using a fabricated
Sodium lonophore lll-based ISE.

Materials:

» Fabricated Na*-selective electrode

o Reference electrode (e.g., Ag/AgCl)

¢ High-impedance voltmeter or ion meter

o Standard NacCl solutions (e.g., 10~ M to 1 M)

o Sample solution

e Magnetic stirrer and stir bar

Procedure:

» Electrode setup: Connect the Na*-selective and reference electrodes to the ion meter.

e Calibration:
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o Place the electrodes in a standard NaCl solution of the lowest concentration.
o Start gentle stirring.
o Record the potential (mV) once the reading stabilizes.

o Repeat this process for a series of standard solutions of increasing concentration, rinsing
and blotting the electrodes between measurements.

o Plot the potential (mV) versus the logarithm of the Na* activity to generate a calibration

curve.

Sample measurement:

o Rinse and blot the electrodes and place them in the sample solution.
o Start gentle stirring.

o Record the stable potential reading.

Concentration determination: Determine the Na* concentration in the sample by interpolating
its potential reading on the calibration curve.
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Caption: Workflow for measuring Na* concentration with an ISE.

Conclusion

Sodium lonophore Il (ETH 2120) is a highly effective and selective sodium ionophore,
primarily utilized in the construction of ion-selective electrodes for accurate sodium
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concentration measurements in various biological and chemical applications. While its
gualitative function as a mobile ion carrier is well-understood, there is a notable lack of publicly
available, detailed quantitative data on its biophysical parameters such as selectivity
coefficients, binding constants, and transport kinetics. The experimental protocols provided in
this guide offer a starting point for the practical application and further characterization of this
important analytical tool. Further research is warranted to fully elucidate the quantitative
aspects of its ion binding and transport properties, which would significantly enhance its
application in drug development and fundamental biological research.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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